Cas no 1269757-29-0 (Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid)

• Product Name: Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid
• CAS No: 1269757-29-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD22573916
• CID: 4566193
• PubChem ID: 58284755
• Update Time: 2025-06-09

Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid
• Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid(WX610262)
• (3S,5S)-1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid
• W19443
• (3S,5S)-1-(benzyloxycarbonyl)-5-methylpiperidine-3-carboxylic acid
• MFCD22573916
• (3S,5S)-1-[(BENZYLOXY)CARBONYL]-5-METHYLPIPERIDINE-3-CARBOXYLIC ACID
• SOYXQVSBDHHRLV-AAEUAGOBSA-N
• AKOS037643853
• CS-0035953
• SCHEMBL1439769
• AS-38343
• 1269757-29-0
• 1820583-25-2
• (3S,5S)-5-methyl-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• AT31378
• A904101
• trans-1-((Benzyloxy)carbonyl)-5-methylpiperidine-3-carboxylic acid

• MDL： MFCD22573916
• Inchi： 1S/C15H19NO4/c1-11-7-13(14(17)18)9-16(8-11)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)/t11-,13-/m1/s1
• InChI Key： SOYXQVSBDHHRLV-DGCLKSJQSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@H](C)C[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 445.8±45.0 °C at 760 mmHg
• Flash Point: 223.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid

Comprehensive Overview of Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid (CAS No. 1269757-29-0)

Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid (CAS No. 1269757-29-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as Cbz-5-Methylpiperidine-3-COOH, belongs to the class of N-protected amino acid derivatives, which are critical intermediates in peptide synthesis and drug development. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the trans-configuration, make it a valuable building block for designing bioactive molecules.

The growing interest in piperidine derivatives like Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its potential in developing central nervous system (CNS) therapeutics, enzyme inhibitors, and antiviral agents. Recent studies highlight its role in optimizing drug bioavailability and target selectivity, aligning with the industry's focus on precision medicine. The compound's carboxylic acid functionality further enables conjugation with other pharmacophores, enhancing its applicability in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 1269757-29-0 is often employed in asymmetric catalysis and chiral pool synthesis. Its stereochemical purity is crucial for producing enantiomerically enriched compounds, a key demand in modern API manufacturing. The Cbz group offers orthogonal protection compatibility, allowing sequential deprotection in multi-step reactions—a feature highly valued in combinatorial chemistry. Moreover, its stability under mild conditions makes it suitable for solid-phase peptide synthesis (SPPS), a technique gaining traction in bioconjugation and proteomics research.

Environmental and regulatory considerations also shape the use of Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid. With the pharmaceutical industry emphasizing green chemistry principles, this compound's efficient synthesis routes—such as catalytic hydrogenation for Cbz removal—are being optimized to reduce waste. Analytical methods like HPLC and LC-MS ensure its quality control, addressing the need for high-purity intermediates in GMP-compliant processes. These factors contribute to its adoption in contract research organizations (CROs) and academic labs worldwide.

In summary, Trans-1-(Benzyloxycarbonyl)-5-Methylpiperidine-3-Carboxylic Acid (CAS No. 1269757-29-0) represents a nexus of innovation in synthetic and medicinal chemistry. Its multifaceted applications—from peptide backbone modification to small-molecule drug discovery—underscore its relevance in addressing contemporary challenges like drug resistance and therapeutic target diversification. As research advances, this compound is poised to play a pivotal role in next-generation pharmacophore design and biologically active compound libraries.